4-[4-(benzyloxy)phenyl]-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 5-methyl-2-[(4-nitrophenyl)methyl]-4-(4-phenylmethoxyphenyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C23H20N4O4/c1-17-24-25(15-18-7-9-21(10-8-18)27(29)30)23(28)26(17)20-11-13-22(14-12-20)31-16-19-5-3-2-4-6-19/h2-14H,15-16H2,1H3
• InChI Key: OOQCUKDOQLYZIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)N1C2=CC=C(C=C2)OCC3=CC=CC=C3)CC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H20N4O4
• Molecular Weight: 416.4 g/mol

Description

4-[4-(benzyloxy)phenyl]-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C23H20N4O4 and its molecular weight is 416.437. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• A study by Liu et al. (1999) focused on the structural aspects of a 1,2,4-triazole derivative, highlighting its planar triazole ring and intermolecular hydrogen bonding, which is crucial for understanding the compound's stability and reactivity Liu et al., 1999.
• Ahmed et al. (2020) synthesized several triazole derivatives, including one structurally related to the compound . They analyzed the compounds' self-assembled structures and tetrel bonding interactions, contributing to the understanding of their potential applications Ahmed et al., 2020.

Biological Activities

• Bektaş et al. (2007) and Ustabaş et al. (2020) explored the antimicrobial activities of some 1,2,4-triazole derivatives, which might indicate the potential use of similar compounds in developing new antimicrobial agents Bektaş et al., 2007; Ustabaş et al., 2020.
• Gürsoy-Kol and Ayazoğlu (2017) synthesized derivatives of 1,2,4-triazole and evaluated their antioxidant activities, suggesting the potential of such compounds in oxidative stress-related applications Gürsoy-Kol & Ayazoğlu, 2017.

Molecular Docking and Theoretical Studies

• Nayak and Poojary (2019) conducted molecular docking studies of a 1,2,4-triazole derivative, providing insights into its possible inhibitory actions on specific biological targets Nayak & Poojary, 2019.
• Beytur and Avinca (2021) performed DFT calculations on 1,2,4-triazole derivatives to explore their electronic, nonlinear optical, and spectroscopic properties, which are essential for their potential applications in materials science Beytur & Avinca, 2021.